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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B082286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of Fluorescent Brightener 134 (FB 134), a widely used optical brightening

agent. Understanding the solubility of this compound is critical for its effective application in

various fields, including its potential use in research and development. This document

summarizes available quantitative data, details experimental protocols for solubility

determination, and provides a logical workflow for assessing its solubility profile.

Core Data: Solubility of Fluorescent Brightener 134
Fluorescent Brightener 134, chemically known as Disodium 4,4'-bis[(4-anilino-6-methoxy-

1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate, is a stilbene derivative. Its solubility is a key

parameter for formulation and application. While extensive quantitative data in a wide array of

organic solvents is not readily available in published literature, the following table summarizes

the existing information.
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Solvent
Chemical
Formula

Molar Mass
( g/mol )

Solubility
Temperatur
e (°C)

Observatio
ns

Water H₂O 18.02 14.11 g/L 20
Good

solubility.[1]

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13

Slightly

soluble; 40

mg/mL for

stock solution

Not Specified

A

concentration

of 40 mg/mL

is used for

creating a

mother liquor,

which may

not represent

the saturation

point.[2]

Methanol CH₄O 32.04
Slightly

soluble
Not Specified

Qualitative

assessment.

[3]

Water

(Heated)
H₂O 18.02

Slightly

soluble
Not Specified

Heating

improves

solubility.[3]

Experimental Protocols for Solubility Determination
To empower researchers to determine the solubility of Fluorescent Brightener 134 in specific

solvents of interest, this section outlines detailed experimental methodologies.

Method 1: Visual (Qualitative) Assessment of Solubility
This method provides a rapid preliminary assessment of solubility.

Materials:

Fluorescent Brightener 134 powder

A range of solvents (e.g., water, ethanol, acetone, toluene, etc.)
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Small glass vials or test tubes with caps

Vortex mixer

Spatula

Procedure:

Add a small, accurately weighed amount of Fluorescent Brightener 134 (e.g., 1-5 mg) to a

clean, dry vial.

Add a known volume of the selected solvent (e.g., 1 mL) to the vial.

Cap the vial securely and vortex the mixture vigorously for 1-2 minutes.

Allow the mixture to stand at a controlled temperature (e.g., room temperature, 25°C) for a

predetermined time (e.g., 24 hours) to ensure equilibrium is reached.

Visually inspect the solution against a dark background. The absence of any visible solid

particles indicates that the compound is soluble at that concentration. If solid particles are

present, the compound is considered insoluble or partially soluble.

Method 2: High-Performance Liquid Chromatography
(HPLC) for Quantitative Analysis
HPLC is a precise method for quantifying the concentration of a solute in a saturated solution.

Materials:

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or Fluorescence)

Analytical column suitable for the analysis of stilbene derivatives

Saturated solution of Fluorescent Brightener 134 in the solvent of interest

Syringe filters (e.g., 0.22 µm)
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Volumetric flasks and pipettes

Mobile phase (e.g., a mixture of acetonitrile and water with a suitable buffer)

Procedure:

Preparation of Saturated Solution: Prepare a supersaturated solution by adding an excess

amount of Fluorescent Brightener 134 to a known volume of the solvent in a sealed

container. Agitate the mixture at a constant temperature for an extended period (e.g., 24-48

hours) to ensure equilibrium.

Sample Filtration: Carefully filter the supernatant of the saturated solution through a syringe

filter to remove any undissolved solid particles.

Dilution: Accurately dilute a known volume of the clear, saturated filtrate with the mobile

phase to a concentration that falls within the linear range of the HPLC calibration curve.

HPLC Analysis: Inject the diluted sample into the HPLC system.

Quantification: Determine the concentration of Fluorescent Brightener 134 in the diluted

sample by comparing its peak area to a pre-established calibration curve of known

concentrations.

Solubility Calculation: Calculate the original concentration in the saturated solution, which

represents the solubility, by accounting for the dilution factor.

Method 3: Fluorescence Spectroscopy for Quantitative
Analysis
This method is particularly suitable for fluorescent compounds and offers high sensitivity.

Materials:

Fluorescence spectrophotometer

Quartz cuvettes

Saturated solution of Fluorescent Brightener 134
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Syringe filters (e.g., 0.22 µm)

Volumetric flasks and pipettes

Procedure:

Prepare a Calibration Curve: Prepare a series of standard solutions of Fluorescent
Brightener 134 of known concentrations in the solvent of interest. Measure the fluorescence

intensity of each standard at the excitation and emission maxima. Plot a graph of

fluorescence intensity versus concentration to create a calibration curve.

Prepare and Filter Saturated Solution: As described in the HPLC method, prepare a

saturated solution and filter it to remove undissolved solids.

Dilution: Accurately dilute the clear filtrate to a concentration where the fluorescence intensity

falls within the linear range of the calibration curve.

Measure Fluorescence: Measure the fluorescence intensity of the diluted sample.

Calculate Solubility: Use the calibration curve to determine the concentration of the diluted

sample and then calculate the solubility in the original saturated solution, accounting for the

dilution.

Logical Workflow for Solubility Determination
The following diagram illustrates a logical workflow for determining the solubility of Fluorescent
Brightener 134.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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